Cas no 670256-57-2 (1H-Indene, 2-(1-phenylethenyl)-)

1H-Indene, 2-(1-phenylethenyl)- structure
670256-57-2 structure
Product Name:1H-Indene, 2-(1-phenylethenyl)-
CAS No:670256-57-2
MF:C17H14
MW:218.293064594269
CID:395449
PubChem ID:71374932
Update Time:2025-04-19

1H-Indene, 2-(1-phenylethenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indene, 2-(1-phenylethenyl)-
    • 2-(1-phenylethenyl)-1H-indene
    • DTXSID50797690
    • 670256-57-2
    • Inchi: 1S/C17H14/c1-13(14-7-3-2-4-8-14)17-11-15-9-5-6-10-16(15)12-17/h2-11H,1,12H2
    • InChI Key: RAQMQRROXUZNQZ-UHFFFAOYSA-N
    • SMILES: C1C2C=CC=CC=2C=C1C(=C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 218.10962
  • Monoisotopic Mass: 218.109550447g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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